Cas no 1082329-24-5 (2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid)

• Product Name: 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid
• CAS No: 1082329-24-5
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 4560180
• PubChem ID: 28275496
• Update Time: 2025-10-31

2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid
• 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid(WX613755)
• 1,2,4-Oxadiazole-3-acetic acid, 5-(1-methylethyl)-
• 2-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)acetic acid
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)aceticacid
• CS-0450743
• MFCD11584227
• AKOS006318121
• 2-(5-Isopropyl-1,2,4-oxadiazol-3-yl)acetic acid
• 1082329-24-5

• MDL： MFCD11584227
• Inchi： 1S/C7H10N2O3/c1-4(2)7-8-5(9-12-7)3-6(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： GQMXAYSYMPKABP-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CC(O)=O)=N1

Computed Properties

• Exact Mass: 170.069
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid

Recent Advances in the Study of 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid (CAS: 1082329-24-5)

The compound 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid (CAS: 1082329-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid, which serves as a key intermediate in the development of novel bioactive molecules. The compound's 1,2,4-oxadiazole core is known for its stability and ability to participate in hydrogen bonding, making it an attractive scaffold for drug design. Researchers have successfully employed this compound in the synthesis of various derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary investigations have demonstrated that 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid exhibits promising anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of chronic inflammatory diseases. The compound's mechanism of action appears to involve modulation of the NF-κB signaling pathway.

Further research has explored the compound's potential in oncology. Recent findings indicate that certain analogs of 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid demonstrate selective cytotoxicity against specific cancer cell lines while showing minimal effects on normal cells. This selective activity is particularly notable in breast and prostate cancer models, where the compounds have shown ability to induce apoptosis through caspase-dependent pathways.

The pharmacokinetic profile of 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid has also been investigated in recent preclinical studies. Results suggest that the compound exhibits favorable absorption characteristics and moderate metabolic stability, though further optimization may be required to improve its bioavailability. Researchers are currently exploring various formulation strategies to enhance the compound's therapeutic potential.

From a structural perspective, computational modeling studies have provided valuable insights into the compound's binding interactions with biological targets. Molecular docking simulations have revealed that the 1,2,4-oxadiazole ring system plays a crucial role in target engagement, while the acetic acid moiety contributes to solubility and pharmacokinetic properties. These findings are informing the design of next-generation derivatives with improved target specificity.

In conclusion, 2-[5-(Propan-2-Yl)-1,2,4-Oxadiazol-3-Yl]Acetic Acid represents a promising scaffold for the development of novel therapeutic agents. While current research has established its potential in inflammation and oncology, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. The compound's versatility and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and drug discovery.